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Compound of Interest

Compound Name: Spiro[3.3]heptane

Cat. No.: B086710

In the rapidly advancing field of perovskite solar cells (PSCs), the hole transport material (HTM)
plays a pivotal role in achieving high power conversion efficiencies (PCE) and long-term
stability. For years, 2,2',7,7'-tetrakis[N,N-di(4-methoxyphenyl)amino]-9,9'-spirobifluorene,
commonly known as spiro-OMeTAD, has been the benchmark HTM. However, its complex
synthesis and high cost have driven the search for viable alternatives. One such promising
alternative is SDF-OMeTAD, a spiro[3.3]heptane-2,6-dispirofluorene based HTM. This guide
provides an objective comparison of SDF-OMeTAD and spiro-OMeTAD, supported by
experimental data, to assist researchers in selecting the appropriate HTM for their specific
applications.

Performance Comparison

The performance of perovskite solar cells is primarily evaluated by four key parameters: power
conversion efficiency (PCE), open-circuit voltage (Voc), short-circuit current density (Jsc), and
fill factor (FF). The following table summarizes the comparative performance of PSCs
fabricated with SDF-OMeTAD and spiro-OMeTAD as the hole transport layer.
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Parameter SDF-OMeTAD

Spiro-OMeTAD

Reference

Power Conversion
~15.0% - 17.2%

~15.0% - 25.8%

[1](2]

Efficiency (PCE)
Open-Circuit Voltage
~1.00V ~0.94V-1.18V [31[41[5]

(Voc)
Short-Circuit Current ~23.89 mA/cm2 -

) ~21.5 mA/cm? [31141[5]
Density (Jsc) 26.18 mA/cm?2
Fill Factor (FF) ~0.70 ~0.78 - 0.82 [3][4][6]

Note: The performance of spiro-OMeTAD can vary significantly based on the use of dopants

and additives.

Molecular Structures

The distinct molecular architectures of SDF-OMeTAD and spiro-OMeTAD influence their

physical and electronic properties.

spiro-OMeTAD

SDF-OMeTAD

Click to download full resolution via product page

Molecular structures of SDF-OMeTAD and spiro-OMeTAD.
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SDF-OMeTAD is based on a spiro[3.3]heptane-2,6-dispirofluorene core, which is reported to
be synthesized via a more straightforward two-step reaction compared to the multi-step
synthesis of spiro-OMeTAD.[7] This simpler synthesis route can potentially lead to a lower
production cost for SDF-OMeTAD.

Device Architecture

Both SDF-OMeTAD and spiro-OMeTAD are typically employed as the hole transport layer
(HTL) in n-i-p (conventional) perovskite solar cell architectures.

Perovskite Solar Cell Architecture (n-i-p)

Transparent Conductive Oxide (TCO)

Electron Transport Layer (ETL)

Perovskite Absorber Layer

Hole Transport Layer (HTL)

Metal Contact (e.g., Au, Ag)

Click to download full resolution via product page

Typical n-i-p architecture of a perovskite solar cell.

Experimental Protocols
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The fabrication of efficient perovskite solar cells requires precise control over each layer's
deposition. Below are typical experimental protocols for fabricating PSCs with either SDF-
OMeTAD or spiro-OMeTAD as the HTL.

Substrate Preparation

e Indium tin oxide (ITO) or fluorine-doped tin oxide (FTO) coated glass substrates are
sequentially cleaned in an ultrasonic bath with detergent, deionized water, acetone, and
isopropanol for 15 minutes each.[8]

e The cleaned substrates are then dried with a nitrogen stream and treated with UV-ozone for
15 minutes to remove any organic residues and improve the wettability of the surface.[8]

Deposition of Electron Transport Layer (ETL)

A compact layer of an n-type semiconductor, commonly SnO:z or TiOz, is deposited onto the
TCO substrate. For instance, a SnO:z colloidal precursor solution can be spin-coated at 4000
rpm for 30 seconds, followed by annealing at 150 °C for 15 minutes.[8]

Perovskite Layer Deposition (Two-Step Method)

e A solution of lead iodide (Pblz) in a solvent mixture of DMF and DMSO (e.g., 9:1 v/v) is spin-
coated onto the ETL.[8] The substrate is then annealed at a low temperature (e.g., 70 °C) for
a short duration (e.g., 1 minute).[8]

¢ A solution containing a mixture of organic cations (e.g., formamidinium iodide - FAI, and
methylammonium chloride - MACI) in isopropanol is then spin-coated onto the Pbl2 film.[9]

e The substrate is subsequently annealed at a higher temperature (e.g., 150 °C) for a longer
duration (e.g., 15 minutes) to facilitate the conversion to the perovskite crystal structure.[9]

Hole Transport Layer (HTL) Deposition

For Spiro-OMeTAD:

¢ A solution of spiro-OMeTAD is prepared in a solvent like chlorobenzene.[10]
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e To enhance its conductivity and hole mobility, dopants such as lithium
bis(trifluoromethanesulfonyl)imide (Li-TFSI) and additives like 4-tert-butylpyridine (t-BP) are
typically added to the solution.[2][10]

o The spiro-OMeTAD solution is then spin-coated onto the perovskite layer at a speed of
around 4000 rpm for 30 seconds.[10]

For SDF-OMeTAD:

e A solution of SDF-OMeTAD is prepared in a suitable solvent, similar to the protocol for spiro-
OMeTAD.

e The solution is then spin-coated onto the perovskite layer. The optimal spin-coating
parameters may vary and need to be optimized for the specific SDF-OMeTAD formulation.

Deposition of Metal Contact

Finally, a metal contact, typically gold (Au) or silver (Ag), is deposited on top of the HTL via
thermal evaporation through a shadow mask to define the active area of the solar cell.[10]

Stability

The long-term stability of perovskite solar cells is a critical factor for their commercialization.
While spiro-OMeTAD has been extensively studied, its stability can be compromised by the
hygroscopic nature of the commonly used dopant, Li-TFSI.[11][12] This can lead to moisture
ingress and degradation of the underlying perovskite layer.[13] The stability of SDF-OMeTAD is
an active area of research, with its simpler core structure potentially offering different
degradation pathways and opportunities for improved intrinsic stability.

Synthesis and Cost

A significant advantage of SDF-OMeTAD is its reported two-step synthesis, which is a
considerable simplification compared to the multi-step synthesis of spiro-OMeTAD.[7] This
streamlined synthesis process has the potential to significantly reduce the manufacturing cost
of the HTM, a crucial factor for the commercial viability of perovskite solar cell technology.

Conclusion
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SDF-OMeTAD emerges as a promising and cost-effective alternative to the well-established
spiro-OMeTAD for use in perovskite solar cells. While spiro-OMeTAD, particularly when doped,
currently demonstrates higher power conversion efficiencies in champion cells, SDF-OMeTAD
offers comparable performance with the significant advantage of a simpler and potentially more
economical synthesis route. Further research into the optimization of SDF-OMeTAD
formulations and a deeper understanding of its long-term stability are crucial next steps. The
choice between these two HTMs will ultimately depend on the specific requirements of the
application, balancing the need for the highest possible efficiency with considerations of cost
and scalability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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